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Compound of Interest

Compound Name: SPC 839

Cat. No.: B1681060

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and stability of SPC 839
(also known as CB-839 and Telaglenastat) in dimethyl sulfoxide (DMSO). The included
protocols offer guidance for the preparation, storage, and use of SPC 839 in various research
applications.

Introduction to SPC 839

SPC 839 is a potent, selective, and orally bioavailable inhibitor of glutaminase 1 (GLS1).[1][2]
By targeting glutamine metabolism, SPC 839 has shown anti-tumor activity in various
preclinical cancer models, making it a compound of significant interest in cancer research and
drug development.[3][4] Accurate preparation of SPC 839 solutions is critical for obtaining
reliable and reproducible experimental results. DMSO is the most common solvent for
preparing stock solutions of SPC 839 for in vitro studies.

Solubility of SPC 839 in DMSO

SPC 839 exhibits good solubility in DMSO. However, the reported solubility values vary
between suppliers. It is crucial to use high-purity, anhydrous DMSO to achieve maximum
solubility, as moisture can reduce the solubility of the compound.[3]

Table 1: Reported Solubility of SPC 839 in DMSO
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. Reported Solubility Reported Solubility
Supplier/Source Notes
(mg/mL) (mM)

Cayman Chemical ~20[5][6] ~35 N/A

Moisture-absorbing

Selleck Chemicals 100[3] 174.95 DMSO reduces
solubility.[3]
R&D Systems N/A 100[1] N/A
APEXBIO >28.6[3] =50 N/A
Sonication is
TargetMol 121.3 212.22
recommended.
MedchemExpress N/A N/A N/A

Molecular Weight of SPC 839: 571.58 g/mol

Stability and Storage of SPC 839
Solid Form

SPC 839 as a crystalline solid is stable for extended periods when stored under appropriate

conditions.

Table 2: Stability of Solid SPC 839

Supplier/Source Storage Temperature Stability
Cayman Chemical -20°C > 4 years[5]
Selleck Chemicals -20°C 3 years[1]

DMSO Stock Solutions

The stability of SPC 839 in DMSO is dependent on the storage temperature. To maintain the
integrity of the compound, it is essential to store stock solutions at low temperatures and

minimize freeze-thaw cycles.
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Table 3: Recommended Storage Conditions and Stability of SPC 839 in DMSO

Supplier/Source Storage Temperature Stability
MedchemExpress -80°C /-20°C 1 year / 6 months[5]
Selleck Chemicals -80°C /-20°C 1 year/ 1 month[1]
APEXBIO <-20°C Several months[3]
MedKoo Biosciences -20°C Months to years[2]

General Recommendations:

 Aliquot: Upon preparation, it is highly recommended to aliquot the DMSO stock solution into
single-use volumes to avoid repeated freeze-thaw cycles.[1]

e Aqueous Solutions: Aqueous solutions of SPC 839 are not recommended for storage for
more than one day.[5][6]

Experimental Protocols
Preparation of a 10 mM SPC 839 DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of SPC 839 in DMSO.

Materials:

SPC 839 (crystalline solid)

Anhydrous, high-purity DMSO

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or cryovials

Procedure:
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Equilibrate: Allow the vial of solid SPC 839 and the anhydrous DMSO to equilibrate to room
temperature before opening to prevent moisture condensation.

Weigh: Accurately weigh the desired amount of SPC 839 powder. For example, to prepare 1
mL of a 10 mM solution, weigh out 5.72 mg of SPC 839 (Molecular Weight: 571.58 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the SPC 839 powder.

Mix: Vortex the solution thoroughly until the solid is completely dissolved. If necessary, brief
sonication in a water bath can aid in dissolution.

Store: Aliquot the stock solution into sterile, single-use tubes and store at -20°C or -80°C.
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Fig 1. Workflow for preparing a 10 mM SPC 839 DMSO stock solution.

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the serial dilution of the DMSO stock solution to prepare working

concentrations for use in cell culture experiments.

Materials:
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10 mM SPC 839 DMSO stock solution

Anhydrous, high-purity DMSO

Sterile cell culture medium

Sterile dilution tubes

Procedure:

Thaw: Thaw a single-use aliquot of the 10 mM SPC 839 DMSO stock solution at room
temperature.

 Intermediate Dilutions in DMSO: Prepare intermediate dilutions of the stock solution in
DMSO. For example, to get a 1 mM solution, dilute the 10 mM stock 1:10 in DMSO. It is best
to perform serial dilutions in DMSO before adding to an aqueous medium to prevent
precipitation.[7]

 Final Dilution in Medium: Further dilute the intermediate DMSO solution into the final cell
culture medium to achieve the desired working concentration. The final concentration of
DMSO in the cell culture medium should be kept low, typically below 0.5%, to avoid solvent-
induced cytotoxicity.[8]

« Control: Always include a vehicle control in your experiments, which contains the same final
concentration of DMSO as the drug-treated samples.
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Fig 2. Workflow for preparing SPC 839 working solutions for cell-based assays.

SPC 839 Signaling Pathway Context

SPC 839 inhibits glutaminase (GLS1), which is a key enzyme in glutamine metabolism. This

inhibition leads to a reduction in the conversion of glutamine to glutamate, thereby impacting

downstream metabolic pathways that are crucial for cancer cell proliferation and survival, such

as the TCA cycle.

Glutamine

SPC 839
(CB-839)

(GLS1)

Glutaminase

Cancer Cell

lutam. ) .
Glutamate Proliferation

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1681060?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681060?utm_src=pdf-body
https://www.benchchem.com/product/b1681060?utm_src=pdf-body
https://www.benchchem.com/product/b1681060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Fig 3. Simplified schematic of the SPC 839 mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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